Furan, 2,5-dihydro-2,5-dimethoxy-3-methyl-

• CAS No.: 22048-69-7
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 2,5-dimethoxy-3-methyl-2,5-dihydrofuran
• InChI: InChI=1S/C7H12O3/c1-5-4-6(8-2)10-7(5)9-3/h4,6-7H,1-3H3
• InChI Key: XIYIFXQFKNWHKE-UHFFFAOYSA-N
• SMILES: CC1=CC(OC1OC)OC

Description

Furan, 2,5-dihydro-2,5-dimethoxy-3-methyl- is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.2 g of concentrated sulfuric acid and 1 g of water in 9.5 of 2-methyl-1,1,4,4-tetramethoxybut-2-ene was stirred for 0.5 h at RT. The sulfuric acid was neutralized with solid NaHCO3, after which the mixture was filtered. The filtrate was worked up by distillation in an Allihn apparatus (150° C./20 mbar), 0.8 g of residue and 4.8 g of distillate being obtained. Gas chromatographic analysis gave 55.6% of (E)-2-methyl-4,4-dimethoxybut-2-enal, 2.9% of 2-methylbut-2-ene-1,4-dial, 18.8% of 3-methyl-2,5-dimethoxy-2,5-dihydrofuran and 8.2% of unconverted starting material.